propyl 3-[[(5E)-5-[(3-bromo-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate
propyl 3-[[(5E)-5-[(3-bromo-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0805739
InChI:
InChI=1S/C24H21BrN2O5S/c1-4-9-31-21-18(25)11-15(12-19(21)30-3)13-20-22(28)27-24(33-20)26-17-8-6-7-16(14-17)23(29)32-10-5-2/h1,6-8,11-14H,5,9-10H2,2-3H3,(H,26,27,28)/b20-13+
SMILES:
CCCOC(=O)C1=CC(=CC=C1)NC2=NC(=O)C(=CC3=CC(=C(C(=C3)Br)OCC#C)OC)S2
Molecular Formula:
C24H21BrN2O5S
Molecular Weight:
529.4 g/mol
propyl 3-[[(5E)-5-[(3-bromo-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate
CAS No.:
Cat. No.: VC0805739
Molecular Formula: C24H21BrN2O5S
Molecular Weight: 529.4 g/mol
* For research use only. Not for human or veterinary use.
![propyl 3-[[(5E)-5-[(3-bromo-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C24H21BrN2O5S |
|---|---|
| Molecular Weight | 529.4 g/mol |
| IUPAC Name | propyl 3-[[(5E)-5-[(3-bromo-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoate |
| Standard InChI | InChI=1S/C24H21BrN2O5S/c1-4-9-31-21-18(25)11-15(12-19(21)30-3)13-20-22(28)27-24(33-20)26-17-8-6-7-16(14-17)23(29)32-10-5-2/h1,6-8,11-14H,5,9-10H2,2-3H3,(H,26,27,28)/b20-13+ |
| Standard InChI Key | RYRCTGINGUWBHH-DEDYPNTBSA-N |
| Isomeric SMILES | CCCOC(=O)C1=CC(=CC=C1)NC2=NC(=O)/C(=C\C3=CC(=C(C(=C3)Br)OCC#C)OC)/S2 |
| SMILES | CCCOC(=O)C1=CC(=CC=C1)NC2=NC(=O)C(=CC3=CC(=C(C(=C3)Br)OCC#C)OC)S2 |
| Canonical SMILES | CCCOC(=O)C1=CC(=CC=C1)NC2=NC(=O)C(=CC3=CC(=C(C(=C3)Br)OCC#C)OC)S2 |
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